1-benzyl-7-isopropyl-3-methyl-8-morpholino-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-benzyl-3-methyl-8-morpholin-4-yl-7-propan-2-ylpurine-2,6-dione
• InChI: InChI=1S/C20H25N5O3/c1-14(2)25-16-17(21-19(25)23-9-11-28-12-10-23)22(3)20(27)24(18(16)26)13-15-7-5-4-6-8-15/h4-8,14H,9-13H2,1-3H3
• InChI Key: VPRMMQNLEIMUSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(N=C1N3CCOCC3)N(C(=O)N(C2=O)CC4=CC=CC=C4)C
• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol

Description

1-benzyl-7-isopropyl-3-methyl-8-morpholino-1H-purine-2,6(3H,7H)-dione is a novel compound that has attracted significant attention from the scientific community due to its unique chemical structure and potential applications in various fields. This compound is also known as BIPM, and it is a purine derivative that has a morpholine ring attached to its structure.

Scientific Research Applications

Enamine Chemistry and Crystal Structure Analysis

Research on enamines, including morpholine derivatives, reveals insights into the stereochemistry of reactions involving αβ-unsaturated acid chlorides. For instance, the treatment of the morpholine enamine of 2-methyl-4-t-butylcyclohexanone with acryolyl chloride yielded a complex with a specific stereochemistry, as determined by X-ray analysis, indicating the axial side of the enamine double bond as the site of initial carbon–carbon bond formation (Hickmott, Cox, & Sim, 1974). Additionally, the crystal structure of a morpholine heterocycle adopting a boat conformation highlights the significance of molecular geometry in chemical reactivity and potential applications in designing compounds with desired properties (Bolte & Egert, 1994).

Cardiovascular Activity and Polymer Synthesis

In medicinal chemistry, derivatives of the compound have been synthesized and tested for cardiovascular activities, including electrocardiographic and antiarrhythmic effects, demonstrating the compound's relevance in developing therapeutic agents (Chłoń-Rzepa et al., 2004). Furthermore, the synthesis of biodegradable polyesteramides with pendant functional groups from morpholine-2,5-dione derivatives highlights its utility in creating environmentally friendly materials (Veld, Dijkstra, & Feijen, 1992).

Fluorescent Probe Development and Theoretical Studies

The development of a highly sensitive fluorescent probe for DTT detection showcases the potential of derivatives in analytical chemistry and biological imaging, offering a novel approach for studying cellular processes (Sun et al., 2018). Additionally, theoretical and spectroscopic studies of similar molecules emphasize the importance of computational chemistry in predicting and understanding the properties of new compounds, facilitating their application in various scientific domains (Kotan & Yüksek, 2016).